Cas no 91215-27-9 (1-Isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine)

• Product Name: 1-Isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine
• CAS No: 91215-27-9
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 2120676
• Update Time: 2025-05-20

1-Isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 1-(1-methylethyl)-3-(4-pyridinyl)-
• GLAVLSOJBRVVED-UHFFFAOYSA-N
• 1-Isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine

• Inchi： 1S/C11H14N4/c1-8(2)15-11(12)7-10(14-15)9-3-5-13-6-4-9/h3-8H,12H2,1-2H3
• InChI Key： GLAVLSOJBRVVED-UHFFFAOYSA-N
• SMILES： N1(C(=CC(C2C=CN=CC=2)=N1)N)C(C)C

Computed Properties

• Exact Mass: 202.122
• Monoisotopic Mass: 202.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 380.9±32.0 °C at 760 mmHg
• Flash Point: 184.2±25.1 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine

1-Isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine: A Comprehensive Overview

The compound with CAS No. 91215-27-9, commonly referred to as 1-isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic amines, which are widely studied due to their unique chemical properties and biological activities. The structure of this molecule consists of a pyrazole ring substituted with an isopropyl group at position 1, a pyridine ring at position 3, and an amine group at position 5. These substituents contribute to its versatile reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine through various routes. One notable method involves the condensation of pyridine derivatives with appropriate aldehydes or ketones in the presence of ammonia or its derivatives. This approach not only simplifies the synthesis process but also enhances the yield and purity of the final product. Researchers have also explored the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high efficiency.

The pyrazole ring in this compound is a key structural feature that contributes to its reactivity. Pyrazoles are known for their ability to participate in various nucleophilic and electrophilic reactions, making them valuable intermediates in organic synthesis. The presence of the isopropyl group introduces steric effects, which can influence the molecule's stability and reactivity. Additionally, the pyridine ring at position 3 imparts aromaticity and electron-withdrawing properties, further modulating the compound's chemical behavior.

Recent studies have highlighted the potential of 1-isopropyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine in drug discovery. Its ability to act as a ligand in metalloenzyme inhibition has been explored, particularly in the context of designing novel anticancer agents. The compound's unique electronic properties make it an attractive candidate for targeting specific protein-protein interactions, a critical area in therapeutic development.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to its investigation as a potential precursor for metalorganic frameworks (MOFs) and other advanced materials. These materials hold great potential for gas storage, catalysis, and sensing applications.

The synthesis and characterization of 1-isopropyl-3-(pyridin-4-yli)-1H-pyrazolium chloride, a related compound, have also been reported. This salt form exhibits interesting electrochemical properties, making it a candidate for use in organic electronics and energy storage devices.

From an environmental perspective, understanding the degradation pathways of 1-isopropyl-(pyridin-) pyrazolamine is crucial for assessing its ecological impact. Recent research has focused on its biodegradability under various environmental conditions, with findings suggesting that it undergoes rapid hydrolysis under alkaline conditions.

In conclusion, 1-isopropyl-(pyridin-) pyrazolamine (CAS No. 91215-) is a multifaceted compound with diverse applications across chemistry, biology, and materials science. Its unique structure and reactivity continue to inspire innovative research directions, underscoring its importance as a valuable tool in modern chemical science.